Cas no 89722-16-7 (Naphthalene, 1-bromo-5-(bromomethyl)-2-methoxy-)

Naphthalene, 1-bromo-5-(bromomethyl)-2-methoxy- structure
89722-16-7 structure
Product Name:Naphthalene, 1-bromo-5-(bromomethyl)-2-methoxy-
CAS No:89722-16-7
MF:C12H10Br2O
MW:330.015202045441
CID:591573
PubChem ID:71325811
Update Time:2025-04-19

Naphthalene, 1-bromo-5-(bromomethyl)-2-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Naphthalene, 1-bromo-5-(bromomethyl)-2-methoxy-
    • 1-bromo-5-(bromomethyl)-2-methoxynaphthalene
    • 89722-16-7
    • DTXSID80755086
    • Inchi: 1S/C12H10Br2O/c1-15-11-6-5-9-8(7-13)3-2-4-10(9)12(11)14/h2-6H,7H2,1H3
    • InChI Key: IWIIMHBOUCKECR-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=CC2=C(CBr)C=CC=C21)OC

Computed Properties

  • Exact Mass: 329.90779g/mol
  • Monoisotopic Mass: 327.90984g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 9.2Ų
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